N-(3-acetylphenyl)-2-(4-fluorophenoxy)ethanesulfonamide

• IUPAC Name: N-(3-acetylphenyl)-2-(4-fluorophenoxy)ethanesulfonamide
• InChI: InChI=1S/C16H16FNO4S/c1-12(19)13-3-2-4-15(11-13)18-23(20,21)10-9-22-16-7-5-14(17)6-8-16/h2-8,11,18H,9-10H2,1H3
• InChI Key: HUSIHXHCEJZERG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NS(=O)(=O)CCOC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO4S
• Molecular Weight: 337.4 g/mol
• CAS No.: 1216561-73-7

Description

N-(3-acetylphenyl)-2-(4-fluorophenoxy)ethanesulfonamide is a useful research compound. Its molecular formula is C16H16FNO4S and its molecular weight is 337.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A study by Gul et al. (2016) explored the synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides, utilizing ketones including 4-fluoroacetophenone, which is structurally similar to N-(3-acetylphenyl)-2-(4-fluorophenoxy)ethanesulfonamide. These compounds were evaluated for their inhibitory effects on carbonic anhydrase isoenzymes, revealing potent inhibition, which suggests potential therapeutic applications, particularly in conditions where carbonic anhydrase activity is implicated, such as glaucoma, epilepsy, and certain types of edema (Gul et al., 2016).

Environmental Impact and Degradation

In another context, the environmental fate of similar sulfonamide compounds, particularly those related to alkylphenol ethoxylates (APEOs), has been studied. For instance, Ahel et al. (1994) investigated the behavior of APEOs in sewage treatment plants, revealing the formation of biorefractory metabolites, including nonylphenol and its ethoxylates. While this study does not directly involve this compound, it highlights the environmental persistence and potential impacts of structurally related sulfonamide compounds, which could be relevant for considering the environmental aspects of its applications (Ahel et al., 1994).